Cas no 2229171-82-6 (1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine)
1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine
- EN300-1745097
- 2229171-82-6
- 1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine
-
- Inchi: 1S/C10H14N2S/c11-10(3-4-10)5-8-9(7-1-2-7)12-6-13-8/h6-7H,1-5,11H2
- InChI Key: NVZYLJLRUIHAIH-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1CC1(CC1)N)C1CC1
Computed Properties
- Exact Mass: 194.08776963g/mol
- Monoisotopic Mass: 194.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.2Ų
1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1745097-0.05g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 0.05g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1745097-0.1g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 0.1g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1745097-0.25g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 0.25g |
$1814.0 | 2023-09-20 | ||
| Enamine | EN300-1745097-0.5g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 0.5g |
$1893.0 | 2023-09-20 | ||
| Enamine | EN300-1745097-1.0g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 1g |
$1971.0 | 2023-05-23 | ||
| Enamine | EN300-1745097-2.5g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 2.5g |
$3865.0 | 2023-09-20 | ||
| Enamine | EN300-1745097-5.0g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 5g |
$5719.0 | 2023-05-23 | ||
| Enamine | EN300-1745097-10.0g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 10g |
$8480.0 | 2023-05-23 | ||
| Enamine | EN300-1745097-1g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 1g |
$1971.0 | 2023-09-20 | ||
| Enamine | EN300-1745097-5g |
1-[(4-cyclopropyl-1,3-thiazol-5-yl)methyl]cyclopropan-1-amine |
2229171-82-6 | 5g |
$5719.0 | 2023-09-20 |
1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine
1-(4-Cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine: A Promising Compound in Medicinal Chemistry
1-(4-Cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine (CAS No. 2229171-82-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
The thiazole ring is a key structural motif in many bioactive molecules, and its presence in 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine contributes to the compound's stability and reactivity. The cyclopropyl group attached to the thiazole ring further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach its target sites within cells.
Recent studies have highlighted the potential of 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine has shown significant anticancer activity. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in cancer progression.
The pharmacokinetic properties of 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are particularly advantageous for chronic conditions where patient compliance is crucial.
Furthermore, 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine has demonstrated low toxicity in animal models, suggesting a favorable safety profile. This is an important consideration for drug development, as it reduces the risk of adverse side effects and increases the likelihood of successful clinical trials.
The synthetic route for 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine has been optimized to ensure high yield and purity. The process involves several well-established chemical reactions, including cyclization and substitution steps. The ease of synthesis and scalability make this compound an attractive option for pharmaceutical companies looking to develop new therapeutic agents.
In conclusion, 1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine (CAS No. 2229171-82-6) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, coupled with its favorable pharmacological properties and low toxicity profile, make it an excellent candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various diseases.
2229171-82-6 (1-(4-cyclopropyl-1,3-thiazol-5-yl)methylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)